3,7-Di-tert-butylnaphthalene-1-sulfonic acid

• Molecular Formula: C18H24O3S
• Molecular Weight: 320.4 g/mol
• IUPAC Name: 3,7-ditert-butylnaphthalene-1-sulfonic acid
• InChI: InChI=1S/C18H24O3S/c1-17(2,3)13-8-7-12-9-14(18(4,5)6)11-16(15(12)10-13)22(19,20)21/h7-11H,1-6H3,(H,19,20,21)
• InChI Key: QQYOYWSZHFGZJE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC2=C(C=C(C=C2C=C1)C(C)(C)C)S(=O)(=O)O

Description

3,7-Di-tert-butylnaphthalene-1-sulfonic acid is an organic compound with the molecular formula C18H24O3S It is characterized by the presence of two tert-butyl groups attached to the naphthalene ring and a sulfonic acid group at the 1-position

Preparation Methods

The synthesis of 3,7-Di-tert-butylnaphthalene-1-sulfonic acid typically involves the sulfonation of 3,7-Di-tert-butylnaphthalene. The reaction is carried out using sulfur trioxide or chlorosulfonic acid as sulfonating agents under controlled conditions . Industrial production methods may involve optimized reaction conditions to ensure high yield and purity of the final product.

Chemical Reactions Analysis

3,7-Di-tert-butylnaphthalene-1-sulfonic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfonic acid derivatives.

Reduction: Reduction reactions can lead to the formation of sulfonamide derivatives.

Substitution: The sulfonic acid group can be substituted with other functional groups using appropriate reagents and conditions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

3,7-Di-tert-butylnaphthalene-1-sulfonic acid has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of various organic compounds and as a reagent in chemical reactions.

Biology: The compound’s derivatives are studied for their potential biological activities.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3,7-Di-tert-butylnaphthalene-1-sulfonic acid involves its interaction with specific molecular targets. The sulfonic acid group can participate in various chemical reactions, influencing the compound’s reactivity and interactions with other molecules. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

3,7-Di-tert-butylnaphthalene-1-sulfonic acid can be compared with other sulfonic acid derivatives, such as:

• Naphthalene-1-sulfonic acid
• 2,6-Di-tert-butylnaphthalene-1-sulfonic acid
• 4-tert-Butylbenzenesulfonic acid

These compounds share similar structural features but differ in the position and number of substituents, which can influence their chemical properties and applications .